N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine
Description
N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine, also known as EPTQ, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the quinoline family and is synthesized through a multi-step process.
Scientific Research Applications
Electrochemical Synthesis
The electrochemical synthesis of quinoline derivatives, such as (1-ethyl-2-phenyl-1,4-dihydroquinolin-4-yl)-(2,4,6-trimethylphenyl)-amine, demonstrates an effective method for producing complex quinoline structures. This process involves the electroreduction of quinoline imines, indicating a broader application for synthesizing related compounds like N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine through electrochemical methods (Kumari & Sharma, 2011).
Heterocyclic Chemistry
Research on ethyl 3-amino-4-chlorothieno[3,2-c]quinoline-2-carboxylate, a versatile synthon for producing novel perianellated tetracyclic heteroaromatics, highlights the significance of quinoline derivatives in developing new heterocyclic compounds. Such studies pave the way for the synthesis of related compounds like N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine, contributing to advancements in heterocyclic chemistry (Mekheimer et al., 2005).
Metal-Complex Formation
The formation of platinum(II) and palladium(II) complexes with quinoline-imine derivatives signifies the role of quinoline structures in developing new metal-organic frameworks and coordination compounds. This research area could extend to the synthesis and study of metal complexes involving N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine as a potential ligand (Bortoluzzi et al., 2011).
Organic Light-Emitting Devices (OLEDs)
Investigations into novel 1,8-naphthalimide derivatives for red organic light-emitting device applications reveal the utility of quinoline and its derivatives in creating advanced OLED materials. This suggests potential research avenues for utilizing N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine in the development of OLED components, enhancing device performance and color purity (Luo et al., 2015).
Antimicrobial and Antifungal Activities
The synthesis and evaluation of quinoline derivatives for their antimicrobial and antifungal properties underscore the therapeutic potential of these compounds. Research in this area could explore the antimicrobial efficacy of N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine, contributing to the discovery of new antimicrobial agents (Chopde et al., 2011).
properties
IUPAC Name |
N-butan-2-yl-3-[1-[(4-methylphenyl)methylsulfanyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O2S/c1-4-17(3)25-21(30)13-14-28-22(31)19-7-5-6-8-20(19)29-23(28)26-27-24(29)32-15-18-11-9-16(2)10-12-18/h5-12,17H,4,13-15H2,1-3H3,(H,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOCFKTMAXRZFDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3SCC4=CC=C(C=C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethylphenyl)-2-(thiomorpholin-4-ylcarbonyl)quinolin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl ((8-oxa-2-azaspiro[4.5]decan-4-yl)methyl)carbamate](/img/structure/B2893177.png)
![6-(2-Methoxyphenyl)-3-((4-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2893181.png)
![(3R,6S,7aS)-6-bromo-3-phenyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one](/img/structure/B2893184.png)
![3-(3,4-Dimethoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2893187.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/no-structure.png)